Cas no 122629-53-2 (2H-Pyran-2-one,tetrahydro-6-(4-hydroxynonyl)-)

2H-Pyran-2-one,tetrahydro-6-(4-hydroxynonyl)- structure
122629-53-2 structure
Product Name:2H-Pyran-2-one,tetrahydro-6-(4-hydroxynonyl)-
CAS No:122629-53-2
MF:C14H26O3
MW:242.354444980621
CID:226819
PubChem ID:129758
Update Time:2025-04-19

2H-Pyran-2-one,tetrahydro-6-(4-hydroxynonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,tetrahydro-6-(4-hydroxynonyl)-
    • 6-(4-hydroxynonyl)oxan-2-one
    • 9-hydroxy-gamma-tetradecalactone
    • 6-(4-hydroxynonyl)tetrahydro-2H-pyran-2-one
    • 9-Hgtdl
    • DTXSID70924224
    • 122629-53-2
    • 2H-Pyran-2-one, tetrahydro-6-(4-hydroxynonyl)-
    • Inchi: 1S/C14H26O3/c1-2-3-4-7-12(15)8-5-9-13-10-6-11-14(16)17-13/h12-13,15H,2-11H2,1H3
    • InChI Key: ZRHKNPWKUIWHMC-UHFFFAOYSA-N
    • SMILES: O1C(CCCC1CCCC(CCCCC)O)=O

Computed Properties

  • Exact Mass: 242.18828
  • Monoisotopic Mass: 242.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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